Cas no 933203-60-2 (N-2-(2-methoxyphenyl)ethyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide)

• Product Name: N-2-(2-methoxyphenyl)ethyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide
• CAS No: 933203-60-2
• MF: C₁₉H₂₃N₃O₃S
• MW: 373.46922326088
• CID: 5498894
• Update Time: 2025-07-17

N-2-(2-methoxyphenyl)ethyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-methoxyphenyl)ethyl]-2-[(2-oxo-5,6,7,8-tetrahydro-1H-quinazolin-4-yl)sulfanyl]acetamide
• N-2-(2-methoxyphenyl)ethyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide

• Inchi： 1S/C19H23N3O3S/c1-25-16-9-5-2-6-13(16)10-11-20-17(23)12-26-18-14-7-3-4-8-15(14)21-19(24)22-18/h2,5-6,9H,3-4,7-8,10-12H2,1H3,(H,20,23)(H,21,22,24)
• InChI Key： RNXZWWSTTHJNIL-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1OC)(=O)CSC1C2=C(NC(=O)N=1)CCCC2

Additional information on N-2-(2-methoxyphenyl)ethyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide

Comprehensive Analysis of N-2-(2-methoxyphenyl)ethyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide (CAS 933203-60-2)

In the rapidly evolving field of medicinal chemistry, N-2-(2-methoxyphenyl)ethyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide (CAS 933203-60-2) has emerged as a compound of significant interest. This molecule, characterized by its unique hexahydroquinazolin-4-yl core and sulfanylacetamide moiety, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a versatile scaffold for designing novel therapeutic agents.

The compound's CAS number 933203-60-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research. Its systematic name, N-2-(2-methoxyphenyl)ethyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide, highlights the presence of a methoxyphenyl group and a sulfanyl linkage, both of which contribute to its chemical reactivity and biological activity. These features make it a valuable candidate for investigating structure-activity relationships (SAR) in pharmaceutical research.

Recent trends in drug discovery emphasize the importance of heterocyclic compounds like hexahydroquinazolin-4-yl derivatives, which are known for their diverse pharmacological properties. The incorporation of a sulfanylacetamide group further enhances the compound's potential as a modulator of enzymatic activity or receptor binding. This aligns with the growing demand for targeted therapies in areas such as oncology, neurology, and immunology, where precision medicine is becoming a cornerstone of treatment strategies.

From a synthetic chemistry perspective, the preparation of N-2-(2-methoxyphenyl)ethyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide involves multi-step reactions that require careful optimization. The methoxyphenyl moiety, for instance, is often introduced via palladium-catalyzed cross-coupling reactions, while the sulfanyl bridge may be formed through nucleophilic substitution. Such synthetic routes are frequently discussed in forums and publications, reflecting the compound's relevance in contemporary organic chemistry.

In the context of AI-driven drug discovery, compounds like CAS 933203-60-2 are increasingly being analyzed using machine learning algorithms to predict their bioactivity and toxicity profiles. This approach accelerates the identification of promising candidates while reducing the need for extensive laboratory testing. As a result, researchers are leveraging computational tools to explore the compound's interactions with biological targets, such as kinases or GPCRs, which are hot topics in current pharmaceutical research.

The stability and solubility of N-2-(2-methoxyphenyl)ethyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide are also critical factors in its development. Formulation scientists are investigating various excipients and delivery systems to enhance its bioavailability, particularly for oral administration. This is especially relevant given the rising interest in patient-centric drug design, where ease of use and efficacy are paramount.

Environmental and regulatory considerations are another area of focus for CAS 933203-60-2. As sustainability becomes a priority in the chemical industry, researchers are evaluating greener synthesis routes and biodegradable derivatives. These efforts align with global initiatives to reduce the environmental footprint of pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

In summary, N-2-(2-methoxyphenyl)ethyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity, combined with its potential therapeutic applications, makes it a compound worth watching in the coming years. Whether you're a synthetic chemist, a pharmacologist, or a computational researcher, this molecule offers ample opportunities for innovation and discovery.